Cas no 1024146-21-1 (N-(3-cyano-4-methylphenyl)-3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide)

• Product Name: N-(3-cyano-4-methylphenyl)-3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide
• CAS No: 1024146-21-1
• MF: C₁₉H₁₃Cl₂N₃O₂
• MW: 386.231422185898
• MDL: MFCD00170438
• CID: 5156481
• Update Time: 2025-05-23

N-(3-cyano-4-methylphenyl)-3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyano-4-methylphenyl)-3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide

• MDL： MFCD00170438
• Inchi： 1S/C19H13Cl2N3O2/c1-10-6-7-13(8-12(10)9-22)23-19(25)16-11(2)26-24-18(16)17-14(20)4-3-5-15(17)21/h3-8H,1-2H3,(H,23,25)
• InChI Key： KVWMMNMLWKTILB-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NC2=CC=C(C)C(C#N)=C2)=O)C(C2=C(Cl)C=CC=C2Cl)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-cyano-4-methylphenyl)-3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide

N-(3-Cyano-4-Methylphenyl)-3-(2,6-Dichlorophenyl)-5-Methyl-1,2-Oxazole-4-Carboxamide: A Comprehensive Overview

The compound N-(3-cyano-4-methylphenyl)-3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 1024146-21-1) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The structure of this molecule is characterized by a 1,2-oxazole ring system substituted with specific functional groups that confer unique chemical and biological properties.

The oxazole core of this compound serves as a versatile scaffold for the attachment of various substituents. In this case, the oxazole ring is substituted at position 3 with a 2,6-dichlorophenyl group and at position 5 with a methyl group. Additionally, the carboxamide group at position 4 is connected to a 3-cyano-4-methylphenyl moiety. These substituents not only enhance the structural complexity of the molecule but also play a crucial role in determining its reactivity and bioavailability.

Recent studies have highlighted the importance of oxazole derivatives in drug discovery and development. The presence of electron-withdrawing groups such as cyano and chlorine in this compound can significantly influence its electronic properties, making it an attractive candidate for various biological assays. For instance, the dichlorophenyl group is known to enhance lipophilicity, which is essential for drug penetration into cellular membranes. Similarly, the cyano group can act as a hydrogen bond acceptor, potentially improving the compound's binding affinity to target proteins.

One of the most promising applications of this compound lies in its potential as a lead molecule for anti-tumor therapies. Researchers have demonstrated that certain oxazole derivatives exhibit selective cytotoxicity against cancer cells while sparing normal cells. The 3-cyano-4-methylphenyl substituent in this compound may contribute to its ability to inhibit key enzymes involved in cancer cell proliferation. Furthermore, the dichlorophenyl group could enhance the compound's stability in physiological conditions, ensuring sustained release and prolonged activity.

In addition to its therapeutic potential, this compound has shown promise in agrochemical applications. Studies have indicated that oxazole derivatives can act as effective fungicides or insecticides due to their ability to disrupt essential biochemical pathways in pathogens. The cyano group in this compound may play a pivotal role in modulating these interactions, making it a valuable candidate for developing eco-friendly pest control agents.

The synthesis of N-(3-cyano-4-methylphenyl)-3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the oxazole ring through cyclization reactions and subsequent substitution reactions to introduce the desired functional groups. The use of advanced catalysts and reaction conditions has enabled chemists to achieve high yields and excellent stereochemical control during the synthesis process.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide critical insights into the molecular architecture and help ensure that the final product meets stringent quality standards required for pharmaceutical and agricultural applications.

In conclusion, N-(3-cyano-4-methylphenyl)-3-(2,6-dichlorophenyl)-5-methyl-1,2-oxazole-4-carboxamide represents a cutting-edge advancement in heterocyclic chemistry with diverse applications across multiple industries. Its unique structural features and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery and agrochemical development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing modern science and technology.